Cas no 26271-33-0 ((3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone)

• Product Name: (3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone
• CAS No: 26271-33-0
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• CID: 836995
• PubChem ID: 440991
• Update Time: 2025-08-05

(3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone
• 2,3',4,6-Tetrahydroxybenzophenon
• 2,3',4,6-Tetrahydroxybenzophenone
• (3-hydroxyphenyl)-(2,4,6-trihydroxyphenyl)methanone
• Methanone, (3-hydroxyphenyl)(2,4,6-trihydroxyphenyl)-
• 2,3',4,6-Tetrahydroxy-benzophenon
• 2,4,6,3'-Tetrahydroxy-benzophenon
• 2,4,6,3'-Tetrahydroxybenzophenone
• HY-N1651
• E76138
• 2,4,5',6-Tetrahydroxybenzophenone
• Q27098205
• 26271-33-0
• CS-0017313
• DTXSID50331553
• BBA27133
• CHEBI:15718
• SCHEMBL2315545
• BS-49675
• C06355
• AKOS015999023
• CHEMBL445711
• (3-hydroxyphenyl)-(2, 4, 6-trihydroxyphenyl)methanone
• 2-(3-HYDROXYBENZOYL)BENZENE-1,3,5-TRIOL
• DB-329547

• Inchi： 1S/C13H10O5/c14-8-3-1-2-7(4-8)13(18)12-10(16)5-9(15)6-11(12)17/h1-6,14-17H
• InChI Key： QWRYPHZJTWQLFX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(C1C=CC=C(C=1)O)=O)O)O

Computed Properties

• Exact Mass: 246.05300
• Monoisotopic Mass: 246.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 489.3±33.0 °C at 760 mmHg
• Flash Point: 263.8±21.9 °C
• PSA: 97.99000
• LogP: 1.74000
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (3-Hydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone

Compound CAS No. 26271-33-0: (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone

Introduction to (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone

The compound (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone, identified by the CAS number 26271-33-0, is a highly specialized organic molecule with significant interest in the fields of natural product chemistry and pharmacology. This compound is characterized by its unique structure, featuring a methanone group bridging two aromatic rings: one substituted with a hydroxyl group at the 3-position and the other with hydroxyl groups at the 2, 4, and 6 positions. This configuration imparts distinctive chemical properties and biological activities that have been extensively studied in recent years.

Chemical Structure and Synthesis

The molecular structure of (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone is defined by its two phenolic rings connected via a ketone group. The presence of multiple hydroxyl groups introduces significant hydrogen bonding capabilities and contributes to the compound's solubility and reactivity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging both traditional organic synthesis techniques and modern catalytic systems. For instance, researchers have employed cross-coupling reactions and enzymatic catalysis to achieve higher yields and better stereocontrol in its synthesis.

Biological Activity and Pharmacological Potential

Extensive studies have highlighted the remarkable biological activity of (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone, particularly in the context of its antioxidant and anti-inflammatory properties. Recent research has demonstrated its ability to scavenge free radicals and inhibit key inflammatory pathways such as NF-κB and COX-2. These findings underscore its potential as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, this compound has shown promising anticancer activity in preclinical models. Studies conducted in 2023 revealed its ability to induce apoptosis in various cancer cell lines while sparing normal cells, suggesting a selective toxicity profile that could be advantageous in oncology drug development. The mechanism of action appears to involve modulation of mitochondrial function and activation of caspase pathways.

Applications in Natural Product Chemistry

(3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone is often isolated from natural sources such as certain plant species known for their medicinal properties. Its isolation has contributed significantly to our understanding of secondary metabolite biosynthesis pathways. Recent advances in metabolomics have allowed researchers to map the biosynthetic routes leading to this compound, providing insights into enzyme functions and regulatory mechanisms.

In addition to its role as a natural product, this compound serves as a valuable template for medicinal chemistry research. Its structural features make it an ideal candidate for further modification through techniques such as Suzuki coupling or Michael addition reactions. These modifications aim to enhance bioavailability or improve pharmacokinetic profiles for potential clinical applications.

Environmental Impact and Sustainability Considerations

The synthesis and application of (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone also raise important questions regarding environmental sustainability. Researchers are increasingly focusing on developing eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, recent studies have explored the use of microwave-assisted synthesis and solvent-free conditions to produce this compound more sustainably.

Furthermore, understanding the environmental fate of this compound is crucial for assessing its potential ecological risks. Studies on biodegradation pathways have shown that it can be efficiently metabolized by soil microorganisms under aerobic conditions. This information is vital for regulatory compliance and ensuring responsible use in industrial applications.

Future Directions and Research Opportunities

The continued exploration of (3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone's properties presents numerous opportunities for future research. A key area of focus will be elucidating its interaction with cellular signaling networks beyond inflammation and cancer. Emerging technologies such as CRISPR-Cas9 editing are expected to play a pivotal role in identifying novel targets for this compound.

Additionally, there is growing interest in leveraging artificial intelligence (AI) tools for predictive modeling of this compound's pharmacokinetics and toxicity profiles. Such models could accelerate drug discovery efforts by prioritizing promising candidates for further testing.

In conclusion,(3-Hydroxyphenyl)(2,4,6-Trihydroxyphenyl)Methanone, with CAS number 26271-33-0, stands at the forefront of contemporary chemical research due to its unique structure and diverse biological activities. As our understanding of this compound deepens through cutting-edge methodologies like CRISPR editing and AI-driven modeling,the stage is set for groundbreaking applications across multiple therapeutic areas.